Cas no 876724-17-3 (N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)cyclohexanecarboxamide)

• Product Name: N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)cyclohexanecarboxamide
• CAS No: 876724-17-3
• MF: C₂₅H₃₁N₃O₃
• MW: 421.53194642067
• CID: 5911799
• PubChem ID: 6484320
• Update Time: 2025-09-24

N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)cyclohexanecarboxamide
• AKOS000587224
• 876724-17-3
• CHEMBL1512456
• N-(2-(1-(2-(4-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)ethyl)cyclohexanecarboxamide
• N-[2-[1-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-yl]ethyl]cyclohexanecarboxamide
• N-(2-{1-[2-(4-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}ethyl)cyclohexanecarboxamide
• Z111419242
• NCGC00168422-01
• N-(2-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethyl)cyclohexanecarboxamide
• F3243-0394
• VU0493085-1
• Cyclohexanecarboxamide, N-[2-[1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl]ethyl]-

• Inchi： 1S/C25H31N3O3/c1-30-20-11-13-21(14-12-20)31-18-17-28-23-10-6-5-9-22(23)27-24(28)15-16-26-25(29)19-7-3-2-4-8-19/h5-6,9-14,19H,2-4,7-8,15-18H2,1H3,(H,26,29)
• InChI Key： IHZCTTDIWYJANU-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2N(CCOC3=CC=C(OC)C=C3)C3=CC=CC=C3N=2)=O)CCCCC1

Computed Properties

• Exact Mass: 421.23654186g/mol
• Monoisotopic Mass: 421.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)cyclohexanecarboxamide

Recent Advances in the Study of N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)cyclohexanecarboxamide (CAS: 876724-17-3)

The compound N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)cyclohexanecarboxamide (CAS: 876724-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzodiazole core and cyclohexanecarboxamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain receptor proteins involved in inflammatory and neurodegenerative pathways. This has led to investigations into its potential use as an anti-inflammatory or neuroprotective agent. Molecular docking studies and in vitro assays have provided insights into its binding modes and efficacy, although further in vivo studies are required to confirm these findings.

Another significant aspect of recent research has been the optimization of the compound's synthetic pathway. Given its complex structure, efficient and scalable synthesis methods are critical for its development as a pharmaceutical agent. Recent publications have reported improved synthetic routes that enhance yield and purity while reducing production costs. These advancements are expected to facilitate further preclinical and clinical studies, accelerating the compound's transition from the lab to the clinic.

Pharmacokinetic studies have also been a focal point, with researchers examining the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early data indicate favorable bioavailability and metabolic stability, which are essential for its potential as an oral therapeutic. However, challenges such as potential drug-drug interactions and tissue-specific distribution patterns remain to be addressed in future studies.

In conclusion, N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)cyclohexanecarboxamide (CAS: 876724-17-3) represents a promising candidate for further drug development. Its unique chemical structure and biological activity profile make it a valuable subject of ongoing research. Continued efforts in target validation, synthetic optimization, and pharmacokinetic characterization will be crucial in unlocking its full therapeutic potential.